Cas no 2320415-79-8 (2-(2-fluorophenoxy)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone)

• Product Name: 2-(2-fluorophenoxy)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone
• CAS No: 2320415-79-8
• MF: C₁₅H₁₆FN₃O₄S
• MW: 353.36864566803
• CID: 6085413
• PubChem ID: 121152409
• Update Time: 2025-08-05

2-(2-fluorophenoxy)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• AKOS032693688
• 2320415-79-8
• 2-(2-fluorophenoxy)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone
• 2-(2-fluorophenoxy)-1-{3-[(1-methyl-1H-imidazol-2-yl)sulfonyl]azetidin-1-yl}ethan-1-one
• 2-(2-fluorophenoxy)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]ethanone
• F6471-9058

• Inchi： 1S/C15H16FN3O4S/c1-18-7-6-17-15(18)24(21,22)11-8-19(9-11)14(20)10-23-13-5-3-2-4-12(13)16/h2-7,11H,8-10H2,1H3
• InChI Key： NNWYIAYIMVDNFF-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C(COC2C=CC=CC=2F)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 353.08455534g/mol
• Monoisotopic Mass: 353.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.9Ų

Additional information on 2-(2-fluorophenoxy)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone

2-(2-Fluorophenoxy)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone

Introduction to the Compound CAS No. 2320415-79-8

The compound 2-(2-fluorophenoxy)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone, with CAS No. 2320415-79-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a fluoro-substituted phenoxy group, an azetidine ring, and a sulfonyl-imidazole moiety. The combination of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications.

Structural Analysis and Synthesis

The synthesis of CAS No. 2320415-79-8 involves a multi-step process that combines advanced organic synthesis techniques. The core structure of the molecule is built around an azetidine ring, which serves as a versatile scaffold for attaching other functional groups. The fluoro-substituted phenoxy group is introduced via nucleophilic aromatic substitution, while the sulfonyl-imidazole moiety is incorporated through a coupling reaction. These steps require precise control over reaction conditions to ensure high yields and purity.

Chemical Properties and Stability

CAS No. 2320415-79-8 exhibits remarkable stability under various chemical conditions, thanks to the electron-withdrawing effects of the sulfonyl and fluoro groups. These groups not only enhance the molecule's resistance to hydrolysis but also contribute to its thermal stability. Recent studies have shown that the compound maintains its integrity even under prolonged exposure to elevated temperatures, making it suitable for high-performance applications.

Biological Activity and Applications

The biological activity of CAS No. 2320415-79-8 has been extensively studied in recent years. Research indicates that this compound possesses potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways. In particular, the sulfonyl-imidazole moiety has been found to interact with specific protein targets, leading to therapeutic effects in inflammatory diseases.

Furthermore, CAS No. 2320415-79-8 has shown promise in the field of materials science as a precursor for advanced polymers and coatings. Its unique combination of functional groups allows for tailored surface properties, such as hydrophobicity and abrasion resistance.

Recent Research Developments

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of CAS No. 2320415-79_8. Quantum mechanical calculations have revealed that the molecule's electron distribution plays a critical role in its interactions with biological systems. These findings have paved the way for the development of more efficient synthetic routes and novel applications.

In addition, collaborative efforts between academic institutions and pharmaceutical companies have led to clinical trials exploring the potential of CAS No. 2320415_79_8 as a drug candidate for treating chronic inflammatory conditions. Early results from these trials are highly encouraging, suggesting that this compound could offer significant therapeutic benefits with minimal side effects.

Future Prospects and Challenges

The future of CAS No. 2320415_79_8 looks promising as researchers continue to unlock its full potential across multiple disciplines. However, challenges remain in scaling up production processes to meet growing demand while maintaining product quality. Additionally, further studies are needed to fully understand the long-term biological effects of this compound in vivo.

In conclusion, CAS No. 23_4_79_8, or [name], represents a cutting-edge advancement in modern chemistry with wide-ranging applications across pharmaceuticals, materials science, and beyond.